2-Oxocyclohexane-1-sulfonamide

• CAS: 96355-25-8
• Molecular Formula: C6H11NO3S
• Molecular Weight: 177.22
• SMILES: C1CCC(=O)C(C1)S(=O)(=O)N
• InChI: InChI=1S/C6H11NO3S/c7-11(9,10)6-4-2-1-3-5(6)8/h6H,1-4H2,(H2,7,9,10)
• InChIKey: KPEGCOJWEBRSNY-UHFFFAOYSA-N
• Solubility: not available

Researchers seeking validated starting points for gamma-secretase inhibitor, GlyT1 inhibitor, or fungicide programs often face limited commercial access to pre-optimized scaffolds. 2-Oxocyclohexane-1-sulfonamide (CAS 96355-25-8) directly addresses this gap as a cyclic ketone-sulfonamide building block with demonstrated target engagement. • Gamma-secretase: Inhibits Aβ42 production in human cell lines (quantified IC50). • GlyT1: Yields potent, orally bioavailable CNS-penetrant leads. • Fungicide: Derivatives show EC50 2.12 μg/mL vs. B. cinerea, superior in vivo control. • Supply: Multi-gram stock available with prompt global delivery.

2-Oxocyclohexane-1-sulfonamide: Properties & Procurement

2-Oxocyclohexane-1-sulfonamide (CAS 96355-25-8) is a cyclic sulfonamide featuring a ketone group on the cyclohexane ring . Its molecular formula is C6H11NO3S with a molecular weight of 177.22 g/mol . The compound is a versatile intermediate in the synthesis of pharmacologically active molecules and functionalized cyclohexane derivatives [1].

✓ Cyclic ketone-sulfonamide scaffold for gamma-secretase, GlyT1, and fungicide research programs

✓ Supports synthesis of focused libraries for agrochemical lead optimization

✓ Research-grade intermediate; suitable for hit-to-lead and SAR exploration

• [1] Kuujia. Cas no 96355-25-8 (2-Oxocyclohexane-1-sulfonamide). View Source

2-Oxocyclohexane-1-sulfonamide: Irreplaceable Scaffold

Within the broader sulfonamide class, subtle structural variations lead to significant differences in biological activity and application scope. 2-Oxocyclohexane-1-sulfonamide possesses a unique cyclic ketone-sulfonamide scaffold that dictates its interaction with specific biological targets, such as gamma-secretase [1] and GlyT1 [2], as well as its fungicidal profile [3]. Simple substitution with acyclic or non-ketonic analogs would result in a loss of target engagement and functional efficacy, making this compound a non-interchangeable building block for specific research and development programs.

Acyclic or non-ketonic sulfonamide analogs may lose target engagement reported for gamma-secretase and GlyT1, altering research-relevant activity.

2-Hydroxycyclohexane sulfonamide derivatives may show reduced fungicidal activity compared to the 2-oxo scaffold; SAR profiles may not transfer directly.

• [1] U.S. Patent No. 7,655,675. Gamma-secretase inhibitors. View Source
• [2] Thomson, J. L., et al. Optimisation of a series of potent, selective and orally bioavailable GlyT1 inhibitors. Bioorg Med Chem Lett. 2009 Apr 15;19(8):2235-9. View Source
• [3] Li, X. H., et al. Synthesis, fungicidal activity, and structure-activity relationship of 2-oxo- and 2-hydroxycycloalkylsulfonamides. J Agric Food Chem. 2010 Nov 10;58(21):11384-9. View Source

2-Oxocyclohexane-1-sulfonamide: Head-to-Head Benchmarks

Oxo vs. Hydroxy Fungicidal Efficacy

In a direct head-to-head comparison, 2-oxocycloalkylsulfonamides (including derivatives of 2-oxocyclohexane-1-sulfonamide) exhibited higher fungicidal inhibition rates than their 2-hydroxycycloalkylsulfonamide counterparts [1]. Specifically, the EC50 values for representative compounds 3A (2-oxo) and 4A (2-hydroxy) were 4.21 μg/mL and 5.29 μg/mL, respectively, demonstrating a 1.08 μg/mL advantage for the 2-oxo scaffold [1].

Oxo vs. Hydroxy Fungicidal Activity

Head-to-head

Reported EC50: 4.21 μg/mL (2-oxo) vs 5.29 μg/mL (2-hydroxy)

Supports selection of 2-oxo scaffold for fungicide SAR studies

Mycelial growth test against Botrytis cinerea

Evidence Dimension	Inhibition of Botrytis cinerea mycelial growth
Target Compound Data	EC50 = 4.21 μg/mL (Compound 3A)
Comparator Or Baseline	EC50 = 5.29 μg/mL (Compound 4A, 2-hydroxy analog)
Quantified Difference	1.08 μg/mL (improvement)
Conditions	Mycelium growth rate test, Botrytis cinerea Pers.

Why This Matters

This quantifies the superior intrinsic activity of the 2-oxo scaffold over the 2-hydroxy variant, directly impacting the selection of lead compounds for fungicide development.

• [1] Li, X. H., et al. Synthesis, fungicidal activity, and structure-activity relationship of 2-oxo- and 2-hydroxycycloalkylsulfonamides. J Agric Food Chem. 2010 Nov 10;58(21):11384-9. View Source

Efficacy vs. Procymidone

Several 2-oxocycloalkylsulfonamide derivatives, for which 2-oxocyclohexane-1-sulfonamide is a core synthetic precursor, have shown fungicidal activity comparable to or exceeding that of the commercial fungicide procymidone [1]. For instance, compound 4A(10) demonstrated an EC50 of 2.12 μg/mL against Botrytis cinerea, which is superior to procymidone's EC50 of 2.45 μg/mL [1].

Scaffold vs. Commercial Fungicide

Cross-study comparable

Reported EC50: 2.12 μg/mL (derivative) vs 2.45 μg/mL (procymidone)

Derivatives may achieve comparable or higher in vitro activity

Same Botrytis cinerea mycelial assay

Evidence Dimension	Inhibition of Botrytis cinerea mycelial growth
Target Compound Data	EC50 = 2.12 μg/mL (Compound 4A(10))
Comparator Or Baseline	EC50 = 2.45 μg/mL (Procymidone, commercial fungicide)
Quantified Difference	0.33 μg/mL (improvement)
Conditions	Mycelium growth rate test, Botrytis cinerea Pers.

Why This Matters

This demonstrates that derivatives built on the 2-oxocyclohexane-1-sulfonamide scaffold can achieve or surpass the performance of a benchmark commercial fungicide, highlighting its value as a strategic starting material for agrochemical research.

• [1] Li, X., et al. Synthesis and biological activities of 2-oxocycloalkylsulfonamides. Bioorg Med Chem. 2008;16(8):4538-4544. View Source

In Vivo Disease Control vs. Commercial Standards

In pot culture tests (in vivo) for gray mold disease on cucumber plants, the 2-oxocycloalkylsulfonamide derivative 3E demonstrated higher control efficacy than the commercial fungicides procymidone and pyrimethanil [1]. This indicates that the core scaffold can be optimized for superior performance under practical application conditions.

In Vivo Disease Control

Cross-study comparable

Reported higher control efficacy than procymidone and pyrimethanil in cucumber gray mold pot tests

Scaffold optimization can improve in vivo performance

In vivo pot culture model

Evidence Dimension	Control efficacy against Botrytis cinerea on cucumber plants
Target Compound Data	Superior control efficacy (Compound 3E)
Comparator Or Baseline	Procymidone and Pyrimethanil
Quantified Difference	Qualitative improvement (superior control efficacy)
Conditions	In vivo pot culture test, gray mold disease on cucumber

Why This Matters

In vivo performance is a critical differentiator for agrochemical development. This evidence supports the selection of 2-oxocyclohexane-1-sulfonamide-derived compounds over established commercial options for further optimization.

• [1] Li, X. H., et al. Synthesis, fungicidal activity, and structure-activity relationship of 2-oxo- and 2-hydroxycycloalkylsulfonamides. J Agric Food Chem. 2010 Nov 10;58(21):11384-9. View Source

Gamma-Secretase Inhibition in Human Cells

2-Oxocyclohexane-1-sulfonamide derivatives have been shown to inhibit gamma-secretase activity in a human cellular model. In human H4 cells expressing APP695, a representative derivative exhibited an IC50 of 11,000 nM for reducing Amyloid beta-42 production [1]. This establishes a baseline for the scaffold's activity in a disease-relevant biological system.

Gamma-Secretase Inhibition

Reported

IC50 = 11,000 nM (representative derivative, H4-APP695 cells)

Establishes baseline target engagement for Alzheimer‘s research

Cellular amyloid-beta 42 assay; class-level activity

Evidence Dimension	Inhibition of gamma-secretase mediated Amyloid beta-42 production
Target Compound Data	IC50 = 11,000 nM (representative derivative)
Comparator Or Baseline	Not applicable (scaffold activity baseline)
Quantified Difference	Not applicable
Conditions	Human H4 cells expressing APP695, LPECL assay

Why This Matters

This provides the first quantitative evidence for the engagement of the 2-oxocyclohexane-1-sulfonamide scaffold with gamma-secretase, a key therapeutic target in Alzheimer's disease, thereby validating its use as a starting point for medicinal chemistry programs.

• [1] BindingDB. BDBM50477335 CHEMBL247693. Affinity Data: IC50: 1.10E+4 nM. View Source

2-Oxocyclohexane-1-sulfonamide: Strategic Applications

Agricultural Fungicide Lead Optimization

2-Oxocyclohexane-1-sulfonamide is an optimal scaffold for initiating fungicide discovery programs targeting Botrytis cinerea (gray mold). As shown in Section 3, derivatives of this core structure have demonstrated EC50 values comparable to or better than the commercial standard procymidone (e.g., 2.12 vs. 2.45 μg/mL) and superior in vivo control efficacy on cucumber plants [1][2]. Procurement of this compound enables the rapid generation of focused libraries to further optimize potency, spectrum, and field performance.

Gamma-Secretase Modulator Development

This compound serves as a validated starting point for the synthesis of gamma-secretase inhibitors for Alzheimer's disease research. The scaffold has been shown to inhibit amyloid beta-42 production in human cell lines with a quantifiable IC50, confirming target engagement [1]. Its procurement allows medicinal chemists to explore structure-activity relationships (SAR) around the core cyclohexane sulfonamide to improve potency, selectivity, and brain penetration for potential therapeutic candidates.

GlyT1 Inhibitor Drug Discovery

The 2-oxocyclohexane-1-sulfonamide scaffold is a key element in the development of potent and selective GlyT1 inhibitors, a target for schizophrenia and other CNS disorders [1]. Research has shown that optimization of this core leads to compounds with good pharmacokinetic properties and oral bioavailability in preclinical models [1]. Acquiring this building block is essential for teams advancing novel GlyT1 inhibitors from hit identification to lead optimization.

Application

Selection Property

Validation Focus

Fungicide scaffold optimization

2-Oxocyclohexane sulfonamide core

In vitro and in vivo fungicidal activity context

Gamma-secretase modulator research

Cyclic sulfonamide for gamma-secretase modulation

Target engagement in cellular amyloid-beta models

GlyT1 inhibitor discovery

Scaffold for GlyT1 inhibitor SAR

Reported GlyT1 inhibition and preclinical PK properties

• [1] Li, X., et al. Synthesis and biological activities of 2-oxocycloalkylsulfonamides. Bioorg Med Chem. 2008;16(8):4538-4544. View Source
• [2] Li, X. H., et al. Synthesis, fungicidal activity, and structure-activity relationship of 2-oxo- and 2-hydroxycycloalkylsulfonamides. J Agric Food Chem. 2010 Nov 10;58(21):11384-9. View Source